Cas no 1805675-18-6 (4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid)

• Product Name: 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid
• CAS No: 1805675-18-6
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4981562
• Update Time: 2025-05-24

4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H5ClF3NO2S/c11-3-5-2-8(18-10(12,13)14)7(9(16)17)1-6(5)4-15/h1-2H,3H2,(H,16,17)
• InChI Key： LTTONDQDZHIZLY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)O)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4

Additional information on 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid

4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic Acid: A Comprehensive Overview

The compound 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid, identified by the CAS number 1805675-18-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, which are widely studied for their versatile properties in drug design and material science. The structure of this molecule is characterized by a benzoic acid core with substituents at positions 2, 4, and 5, each contributing uniquely to its chemical behavior and reactivity.

The substituents on the benzoic acid ring include a chloromethyl group at position 4, a cyano group at position 5, and a trifluoromethylthio group at position 2. These groups introduce distinct electronic and steric effects, making the compound highly functionalized and suitable for various synthetic transformations. The chloromethyl group (-CH2Cl) is known for its reactivity in nucleophilic substitution reactions, while the cyano group (-CN) imparts electron-withdrawing effects, enhancing the acidity of the carboxylic acid group. The trifluoromethylthio group (-S-CF3), on the other hand, contributes to both electronic and steric effects, making it a valuable substituent in medicinal chemistry for improving pharmacokinetic properties.

Recent studies have highlighted the potential of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. The trifluoromethylthio group has been shown to enhance the stability and bioavailability of drugs, making this compound an attractive candidate for further exploration in preclinical studies.

In terms of synthesis, this compound can be prepared through a multi-step process involving electrophilic aromatic substitution, nucleophilic aromatic substitution, and oxidation reactions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly methods for its production. For example, recent advancements in transition metal-catalyzed cross-coupling reactions have provided novel pathways for constructing the chloromethyl and trifluoromethylthio substituents with high precision.

The physical properties of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid are also noteworthy. It exists as a crystalline solid with a melting point around 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility can be modulated by modifying the substituents or incorporating additional functional groups, which is often required for drug delivery applications.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent advances in high-resolution mass spectrometry have further enhanced the accuracy of molecular weight determination and structural elucidation for this compound.

In conclusion, 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1805675-18-6) is a versatile organic molecule with promising applications in pharmaceuticals and materials science. Its unique combination of functional groups makes it an ideal candidate for further research into drug development and advanced material synthesis. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.